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Compound of Interest

Compound Name: 3-Allyl-4,5-dimethoxybenzoic acid

Cat. No.: B1277813

3-Allyl-4,5-dimethoxybenzoic Acid: A Technical
Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the current scientific knowledge
regarding 3-Allyl-4,5-dimethoxybenzoic acid. While this compound is commercially available,
published research on its synthesis, biological activity, and mechanism of action is limited. This
guide summarizes available information and provides context based on structurally related
molecules.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Allyl-4,5-dimethoxybenzoic acid
is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1277813?utm_src=pdf-interest
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/product/b1277813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 647855-45-6 [1]
Molecular Formula C12H1404

Molecular Weight 222.24 g/mol

3-allyl-4,5-dimethoxybenzoic
IUPAC Name "
aci
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Canonical SMILES

Synthesis

No specific, detailed experimental protocol for the synthesis of 3-Allyl-4,5-dimethoxybenzoic
acid has been published in the peer-reviewed literature. However, a plausible synthetic route
can be inferred from the synthesis of structurally similar compounds, such as 4-Allyl-2,6-
dimethoxyphenol.[2][3] This would likely involve a Claisen rearrangement of an allyl ether
precursor.

A potential, though unconfirmed, synthetic workflow is outlined below.

Allylation

4-Hydroxy-3,5-dimethoxybenzoic acid

Allyl 4-allyl 5. 1z0at } Claisen >{ “““ ydroxy-5 1zoic acid allyl ester Hydrolysis 3-Allyl-4,5-dimethoxybenzoic acid
Allyl bromide

Click to download full resolution via product page
Caption: Postulated synthesis of 3-Allyl-4,5-dimethoxybenzoic acid.

Biological Activity and Pharmacology

To date, there is no publicly available data on the biological activity or pharmacological
properties of 3-Allyl-4,5-dimethoxybenzoic acid. However, the structural motifs present in the
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molecule, namely the allylated and dimethoxylated benzene ring, are found in a variety of
biologically active compounds.

Derivatives of benzoic acid are a well-established class of compounds with a broad range of
pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[4]
[5][6][7][8] The introduction of allyl and methoxy groups can significantly modulate the biological
profile of the parent molecule. For instance, eugenol (4-allyl-2-methoxyphenol), a related
compound, is known for its analgesic, anti-inflammatory, and antioxidant properties.[9]

Given the lack of direct experimental data, any potential biological activity of 3-Allyl-4,5-
dimethoxybenzoic acid remains speculative and would require experimental validation.

Experimental Protocols

As no biological studies on 3-Allyl-4,5-dimethoxybenzoic acid have been published, there
are no established experimental protocols for its biological evaluation. Researchers interested
in investigating this compound would need to develop and validate their own assays based on
the expected biological targets.

Signaling Pathways

There is no information available regarding the signaling pathways modulated by 3-Allyl-4,5-
dimethoxybenzoic acid.

Conclusion

3-Allyl-4,5-dimethoxybenzoic acid is a chemical entity with limited available scientific
information. While its structural features suggest potential for biological activity, a
comprehensive understanding of its synthesis, pharmacology, and mechanism of action is
currently lacking. This technical guide highlights the significant knowledge gaps and
underscores the need for further research to explore the potential of this compound for
therapeutic applications. The inferred synthetic pathway provides a starting point for its
chemical synthesis, which is a prerequisite for any future biological investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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